Cas no 88131-71-9 (Quinoline, 4-chloro-1,2,3,4-tetrahydro-6-methyl-1-(methylsulfonyl)-)

• Product Name: Quinoline, 4-chloro-1,2,3,4-tetrahydro-6-methyl-1-(methylsulfonyl)-
• CAS No: 88131-71-9
• MF: C₁₁H₁₄ClNO₂S
• MW: 259.75236082077
• CID: 643965
• PubChem ID: 13227939
• Update Time: 2025-04-19

Quinoline, 4-chloro-1,2,3,4-tetrahydro-6-methyl-1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-chloro-1,2,3,4-tetrahydro-6-methyl-1-(methylsulfonyl)-
• 4-chloro-6-methyl-1-methylsulfonyl-3,4-dihydro-2H-quinoline
• DTXSID20530213
• 4-Chloro-1-(methanesulfonyl)-6-methyl-1,2,3,4-tetrahydroquinoline
• 88131-71-9

• Inchi： 1S/C11H14ClNO2S/c1-8-3-4-11-9(7-8)10(12)5-6-13(11)16(2,14)15/h3-4,7,10H,5-6H2,1-2H3
• InChI Key： XTTVFCRKLBAGCS-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C)C=CC=2N(CC1)S(C)(=O)=O

Computed Properties

• Exact Mass: 259.0433776g/mol
• Monoisotopic Mass: 259.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų